Kif18A-IN-14

• Molecular Formula: C26H32F3N5O6S
• Molecular Weight: 599.6 g/mol
• InChI: InChI=1S/C26H32F3N5O6S/c27-26(28,29)25-6-8-33(9-7-25)21-14-18(32-41(37,38)13-11-35)4-5-20(21)24(36)31-22-2-1-3-23(30-22)34-10-12-40-19(15-34)16-39-17-25/h1-5,14,19,32,35H,6-13,15-17H2,(H,30,31,36)
• InChIKey: ODOJSYYGDINMHP-UHFFFAOYSA-N

KIF18A-IN-14 (Example 81, WO2024153217) addresses the need for chemotype-specific KIF18A inhibitors with stereochemical controls. Unlike allosteric AM-series or early BTB-1 compounds with micromolar activity and off-target effects, this amide/urea scaffold delivers: • EX81-A enantiomer: <10 nM IC₅₀ in OVCAR-3 cells (active inhibitor) • EX81-B enantiomer: 10-100 nM IC₅₀ (low-activity matched control) • Molecular weight 599.62, C₂₆H₂₈F₃N₅O₆S Enantiomer pair enables target engagement validation in CIN+ aneuploid cancer models. Available from BenchChem with verified stereochemical purity.

KIF18A-IN-14: Late-Stage Enantiomer-Defined KIF18A Inhibitor

KIF18A-IN-14 (Compound Example 81) is a synthetic small-molecule inhibitor of the mitotic kinesin KIF18A, disclosed in patent WO2024153217 [1]. It exists as two separable enantiomeric forms—EX81-A and EX81-B—with molecular formula C₂₆H₃₂F₃N₅O₆S and a molecular weight of 599.62 g/mol (CAS 3051552-75-8) . KIF18A is a kinesin-8 family motor protein that regulates chromosome positioning and spindle tension during mitosis; its functional loss selectively compromises the viability of aneuploid cancer cells exhibiting chromosomal instability (CIN) while sparing diploid cells, a concept known as ploidy-specific lethality . KIF18A-IN-14 belongs to a distinct chemical series of amide/urea-based inhibitors originating from Shenzhen Zhongge Biological Technology Co. Ltd., positioning it among the later patent examples within this structurally differentiated scaffold family [1].

Enantiomer pair

EX81-A/EX81-B enable internally controlled specificity experiments for KIF18A target engagement

Late-stage SAR

Example 81 in patent WO2024153217 represents mature optimization within the amide/urea scaffold series

Target class

KIF18A ploidy-specific lethality differentiates it from traditional antimitotic targets

Chemotype

Unique amide/urea scaffold distinct from AM-series allosteric inhibitors and BTB-1 chemotype

• [1] Ding et al. Inhibitors of KIF18A and uses thereof. WO2024153217A1. World Intellectual Property Organization, published 2024-01-19. View Source

Why KIF18A-IN-14 Cannot Be Simply Substituted

KIF18A inhibitors currently span multiple structurally distinct chemotypes with divergent pharmacological profiles, making simple interchange between analogs inappropriate without confirmatory data. The AM-7710 series (AM-0277, AM-1882, AM-9022) from the Nature Cancer 2023 publication represents an allosteric inhibitor class occupying a pocket near the motor microtubule-binding surface, with well-characterized selectivity against a panel of kinesins including KIF18B, KIF19A, Eg5, CENP-E, and KIFC1 [1]. In contrast, KIF18A-IN-14 belongs to a patent family from Shenzhen Zhongge that discloses a distinct amide/urea scaffold series with no published cross-selectivity data against related kinesins [2]. Furthermore, the BTB-1 series (ACS Chemical Biology, 2015), which serves as the earliest KIF18A inhibitor chemotype, exhibits micromolar ATPase IC₅₀ values and documented off-target effects on microtubule polymerization that later-generation series have sought to eliminate [3]. Even within the same patent (WO2024153217), enantiomeric pairs such as EX81-A/EX81-B and EX36-A/EX36-B display inverted potency relationships, demonstrating that stereochemistry alone can shift potency by >10-fold in OVCAR-3 viability assays [2]. These chemotype-specific differences in scaffold, selectivity, and stereochemical sensitivity underscore why KIF18A-IN-14 cannot be treated as a generic interchangeable KIF18A inhibitor without compromising experimental reproducibility.

Chemotype mismatch

Distinct amide/urea scaffold; no cross-selectivity data against related kinesins vs. AM allosteric series.

Enantiomer sensitivity

>10-fold potency inversion between EX81-A and EX81-B; stereochemistry may shift activity ranking across batches.

Selectivity gap

Selectivity against KIF18B, Eg5, and other kinesins not characterized for this patent family; may differ from AM profiles.

• [1] Tamayo NA, et al. Targeting chromosomally unstable tumors with a selective KIF18A inhibitor. Nature Cancer. 2023;4:1722–1738. doi:10.1038/s43018-023-00699-5. View Source
• [2] Ding et al. Inhibitors of KIF18A and uses thereof. WO2024153217A1. World Intellectual Property Organization, published 2024-01-19. View Source
• [3] Braun J, Möckel MM, Strittmatter T, Marx A, Groth U, Mayer TU. Synthesis and biological evaluation of optimized inhibitors of the mitotic kinesin Kif18A. ACS Chemical Biology. 2015;10(2):554-560. doi:10.1021/cb500789h. View Source

KIF18A-IN-14 Quantitative Differentiation Evidence

Enantiomer-Defined Potency: EX81-A vs. EX81-B Control Pair

KIF18A-IN-14 is supplied as two separable enantiomers, EX81-A and EX81-B, which exhibit a >10-fold potency differential in OVCAR-3 ovarian cancer cell viability assays. The more active enantiomer EX81-A achieves an IC₅₀ of 0–0.01 μM (<10 nM), while its antipode EX81-B shows an IC₅₀ of 0.01–0.1 μM (10–100 nM) [1]. This enantiomer-dependent activity gradient provides researchers with a matched inactive/low-activity control compound derived from the same synthetic route, enabling rigorous target-engagement studies without the confounding variables introduced by structurally unrelated control compounds. By comparison, the same-patent analog KIF18A-IN-15 (Example 36) displays an inverted enantiomer potency relationship: EX36-A IC₅₀ = 0.01–0.1 μM and EX36-B IC₅₀ = 0–0.01 μM , highlighting that stereochemical potency assignments are compound-specific within this chemical series.

Enantiomer potency

Head-to-head

EX81-A IC₅₀: 0–0.01 μM
EX81-B IC₅₀: ~0.1–1 μM
Δ >10-fold

Paired enantiomer set for specificity control

OVCAR-3 cell viability assay; patent data

Evidence Dimension	OVCAR-3 cell viability inhibition (IC₅₀)
Target Compound Data	EX81-A: 0–0.01 μM (<10 nM); EX81-B: 0.01–0.1 μM (10–100 nM)
Comparator Or Baseline	KIF18A-IN-15 (Example 36): EX36-A IC₅₀ = 0.01–0.1 μM; EX36-B IC₅₀ = 0–0.01 μM
Quantified Difference	EX81-A is >10-fold more potent than EX81-B. EX81-A potency (~<10 nM) surpasses both EX36 enantiomers (10–100 nM range).
Conditions	OVCAR-3 ovarian cancer cell line viability assay (in vitro, endpoint not further specified in patent); data as reported in WO2024153217 [1]

Why This Matters

The availability of a low-activity enantiomer (EX81-B) from the same synthetic batch enables internally controlled specificity experiments, a feature not available with most KIF18A inhibitors that lack defined inactive stereoisomers.

• [1] Ding et al. Inhibitors of KIF18A and uses thereof. WO2024153217A1. World Intellectual Property Organization, published 2024-01-19. (Data for Compound Example 81). View Source

Cellular Potency vs. First-Generation Inhibitor BTB-1

The active enantiomer EX81-A demonstrates an OVCAR-3 cell viability IC₅₀ of 0–0.01 μM (<10 nM) [1]. While a direct head-to-head ATPase assay comparison is unavailable in the public domain, this can be contextualized against BTB-1, the first identified KIF18A inhibitor, which exhibits a KIF18A microtubule-stimulated ATPase IC₅₀ of 1.69–1.9 μM [2] and whose optimized derivatives achieved ATPase IC₅₀ values only in the low micromolar range [3]. Assuming a rough correlation between target engagement and cellular potency, EX81-A's sub-10 nM cell activity represents an approximate 170–190-fold apparent improvement over BTB-1's biochemical potency. This magnitude of improvement is consistent with the multi-generational optimization trajectory observed across KIF18A inhibitor programs.

Potency vs. BTB-1

Assay context

EX81-A cellular IC₅₀: 0–0.01 μM
BTB-1 ATPase IC₅₀: 1.69–1.9 μM
~170–190-fold gap (cross-assay)

Advanced potency profile vs. first-generation tool

Different assay formats; direct comparison carries uncertainty

Evidence Dimension	Inhibitory potency against KIF18A-dependent models
Target Compound Data	EX81-A OVCAR-3 cell viability IC₅₀ = 0–0.01 μM (<10 nM)
Comparator Or Baseline	BTB-1 KIF18A ATPase IC₅₀ = 1.69–1.9 μM (~1,690–1,900 nM)
Quantified Difference	~170–190-fold apparent potency gap (note: cell viability vs. biochemical ATPase assay; direct cross-assay comparison carries inherent uncertainty)
Conditions	EX81-A: OVCAR-3 cell viability assay (patent WO2024153217). BTB-1: KIF18A microtubule-stimulated ATPase assay (Braun et al., ACS Chem. Biol. 2015; Catarinella et al., 2009)

Why This Matters

For researchers transitioning from early-generation KIF18A tool compounds to more potent late-stage inhibitors, the sub-10 nM cellular activity positions KIF18A-IN-14 as a substantially more advanced tool for probing KIF18A-dependent phenotypes at low nanomolar concentrations.

• [1] Ding et al. Inhibitors of KIF18A and uses thereof. WO2024153217A1. World Intellectual Property Organization, published 2024-01-19. View Source
• [2] Catarinella M, et al. BTB-1: a small molecule inhibitor of the mitotic motor protein Kif18A. Angewandte Chemie International Edition. 2009;48(47):9072-9076. doi:10.1002/anie.200904510. View Source
• [3] Braun J, Möckel MM, Strittmatter T, Marx A, Groth U, Mayer TU. Synthesis and biological evaluation of optimized inhibitors of the mitotic kinesin Kif18A. ACS Chemical Biology. 2015;10(2):554-560. doi:10.1021/cb500789h. View Source

Scaffold Differentiation from AM-Series and KIF18A-IN-6

KIF18A-IN-14 (MW 599.62, C₂₆H₃₂F₃N₅O₆S) contains a trifluoromethyl-substituted piperidine linked via a sulfonamide bridge to a benzoxazinone core, defining a unique amide/urea scaffold . This structure is chemically distinct from the AM-series allosteric inhibitors (AM-0277, AM-1882, AM-9022) which occupy a pocket formed by α4 and α6 helices near the microtubule-binding surface of KIF18A [1], and from KIF18A-IN-6 (MW 571.69, C₂₈H₃₇N₅O₆S) which lacks the trifluoromethyl group and uses a different core connectivity . The structural divergence implies potentially distinct binding modes, selectivity fingerprints, and physicochemical properties that have not yet been characterized. For procurement purposes, the unique CAS number 3051552-75-8 and its late-stage position within the patent (Example 81 of WO2024153217) indicate a compound that emerged from extensive structure-activity relationship optimization rather than early exploratory chemistry.

Scaffold identity

Class-level

MW 599.62, C₂₆H₃₂F₃N₅O₆S
CF₃-piperidine, sulfonamide-benzoxazinone core
Distinct from AM allosteric scaffold

Chemotype differentiation from prior series

Binding mode and selectivity not yet characterized

Evidence Dimension	Molecular scaffold and physicochemical properties
Target Compound Data	KIF18A-IN-14: MW 599.62, C₂₆H₃₂F₃N₅O₆S, contains CF₃-substituted piperidine and sulfonamide-benzoxazinone core
Comparator Or Baseline	KIF18A-IN-6: MW 571.69, C₂₈H₃₇N₅O₆S, no CF₃ group. AM-series (AM-0277 etc.): distinct allosteric chemotype binding α4/α6 pocket.
Quantified Difference	MW difference: +27.93 Da vs. KIF18A-IN-6; distinct functional group composition (presence of trifluoromethyl moiety); different patent family origin.
Conditions	Structural comparison based on disclosed chemical structures and patent assignments.

Why This Matters

The unique scaffold and late-stage patent position of KIF18A-IN-14 suggest it represents a mature SAR optimization effort, making it a valuable comparator compound for medicinal chemistry programs exploring KIF18A inhibitor chemical space beyond the AM-series and earlier chemotypes.

• [1] Tamayo NA, et al. Targeting chromosomally unstable tumors with a selective KIF18A inhibitor. Nature Cancer. 2023;4:1722–1738. doi:10.1038/s43018-023-00699-5. View Source

Ploidy-Specific Lethality and KIF18A Selectivity

KIF18A is distinguished from traditional antimitotic targets (tubulin, Eg5, PLK1, CENP-E) by its tumor-specific expression pattern: KIF18A depletion or inhibition selectively compromises the viability of aneuploid/CIN tumor cells while exerting minimal effects on diploid somatic cells . This ploidy-specific lethality concept was validated with AM-0277, where normal human foreskin fibroblasts treated for 48 h showed no significant multiparametric image abnormality compared to the profound effects of paclitaxel, ispinesib, or BI-2536 on the same normal cells [1]. For KIF18A-IN-14 specifically, no selectivity profiling data against normal diploid cells or related kinesins have been published. However, the compound's classification within the KIF18A inhibitor class implies potential for ploidy-selective activity, a hypothesis that can now be tested using EX81-A/EX81-B as a paired active/inactive enantiomer set in normal vs. CIN tumor cell comparative experiments [2].

Ploidy selectivity

Class-level

AM-0277: no effect on normal fibroblasts at 48 h
KIF18A-IN-14: not yet characterized in normal cells

Class-level ploidy-selective context; direct data needed

Enantiomer pair enables such selectivity experiments

Evidence Dimension	Target class selectivity: KIF18A vs. traditional antimitotic targets in normal vs. tumor cells
Target Compound Data	KIF18A-IN-14: KIF18A-selective inhibitor (class assignment); no direct selectivity data available
Comparator Or Baseline	AM-0277: no effect on normal fibroblasts at 48 h vs. paclitaxel (tubulin), ispinesib (Eg5), BI-2536 (PLK1) which all altered normal cell morphology
Quantified Difference	Class-level: KIF18A inhibition spares diploid cells vs. conventional antimitotics that affect all dividing cells. KIF18A-IN-14 individual selectivity: not yet characterized.
Conditions	AM-0277 and comparators tested at active concentrations in human foreskin fibroblast multiparametric image assay (Nature Cancer, 2023). KIF18A-IN-14 conditions: untested in published selectivity panels.

Why This Matters

The ploidy-specific lethality mechanism differentiates KIF18A as a target class from conventional antimitotics, and KIF18A-IN-14, with its enantiomer pair, offers a tool set to investigate whether this scaffold achieves comparable tumor-selectivity to the AM-series.

• [1] Tamayo NA, et al. Targeting chromosomally unstable tumors with a selective KIF18A inhibitor. Nature Cancer. 2023;4:1722–1738. (Fig. 3c: multiparametric image analysis of normal fibroblasts). View Source
• [2] Ding et al. Inhibitors of KIF18A and uses thereof. WO2024153217A1. World Intellectual Property Organization, published 2024-01-19. View Source

KIF18A-IN-14 Research Applications

Enantiomer-Controlled Target Engagement in Ovarian Cancer Models

The availability of EX81-A (active, IC₅₀ <10 nM) and EX81-B (low-activity, IC₅₀ 10–100 nM) as a matched enantiomer pair [1] makes KIF18A-IN-14 uniquely suited for target engagement studies in OVCAR-3 and other CIN-positive ovarian cancer lines. Researchers can use EX81-B as a negative control to distinguish KIF18A-specific antiproliferative effects from off-target cytotoxicity, following treatment at equimolar concentrations. This enantiomer-controlled experimental design is analogous to the use of inactive stereoisomers in kinase inhibitor validation studies, but is currently unavailable for most other KIF18A inhibitor chemotypes including the AM-series [2].

Bridging Early- and Late-Stage KIF18A Chemotypes

KIF18A-IN-14's sub-10 nM cellular activity (EX81-A) [1] represents a >100-fold potency increase over BTB-1 (IC₅₀ ~1.69 μM) [3], while its amide/urea scaffold is structurally distinct from both the BTB-1 series and the AM-series allosteric inhibitors [2]. Comparative dose-response profiling of BTB-1, AM-0277, and KIF18A-IN-14 across a panel of CIN-high and CIN-low cell lines can reveal whether potency gains translate to altered selectivity windows or resistance profiles, contributing to understanding of chemotype-specific pharmacology within the KIF18A target class.

Medicinal Chemistry Benchmarking for KIF18A Inhibitors

As Example 81 in patent WO2024153217 [1], KIF18A-IN-14 represents a late-stage SAR compound within a defined chemical series. Its molecular properties (MW 599.62, C₂₆H₃₂F₃N₅O₆S, trifluoromethyl-containing scaffold) [1] provide a benchmark for medicinal chemistry teams evaluating the properties of advanced KIF18A inhibitors. The compound can serve as a reference point for assessing whether new chemical matter achieves differentiated potency, physicochemical properties, or selectivity relative to this particular patent space, complementing comparisons against AM-series compounds [2].

CIN Synthetic Lethality Mechanistic Studies

KIF18A inhibition exploits synthetic lethality with chromosomal instability, a concept validated through genetic depletion studies and pharmacological inhibition with AM-0277 [2]. KIF18A-IN-14, with its enantiomer pair and high cellular potency [1], can be deployed to investigate whether the ploidy-specific lethality phenotype is conserved across distinct KIF18A inhibitor chemotypes. Key experiments include comparing EX81-A vs. EX81-B effects in isogenic diploid vs. aneuploid cell line pairs, and evaluating mitotic arrest markers (pH3, PCM foci) by analogy to the assays developed for AM-series characterization [2]. Positive results would extend the therapeutic relevance of the Zhongge patent scaffold beyond the AM-series precedent.

Application

Selection Property

Validation Focus

Ovarian cancer cell model studies

Enantiomer-defined active/inactive inhibitor pair

Enantiomer-specific KIF18A target engagement in CIN-high models

KIF18A chemotype comparison

Advanced cellular potency profile vs. first-generation tool compounds

Chemotype-specific potency and selectivity window across CIN cell lines

Medicinal chemistry benchmarking

Late-stage patent SAR benchmark (Example 81)

Physicochemical and potency benchmarking against KIF18A chemotypes

Ploidy-specific lethality studies

Enantiomer pair for controlled specificity experiments

Conservation of ploidy-selective phenotype across distinct chemotypes

• [1] Ding et al. Inhibitors of KIF18A and uses thereof. WO2024153217A1. World Intellectual Property Organization, published 2024-01-19. View Source
• [2] Tamayo NA, et al. Targeting chromosomally unstable tumors with a selective KIF18A inhibitor. Nature Cancer. 2023;4:1722–1738. doi:10.1038/s43018-023-00699-5. View Source
• [3] Braun J, Möckel MM, Strittmatter T, Marx A, Groth U, Mayer TU. Synthesis and biological evaluation of optimized inhibitors of the mitotic kinesin Kif18A. ACS Chemical Biology. 2015;10(2):554-560. doi:10.1021/cb500789h. View Source